Cas no 47719-70-0 (Tachmalcor)

• Product name: Tachmalcor
• CAS No: 47719-70-0
• MF: C₂₇H₄₂N₃O₃
• MW: 456.640687465668
• CID: 931222

Tachmalcor Chemical and Physical Properties

Names and Identifiers

• Tachmalcor
• detajmium
• CID 101675587
• (17R,21-alpha)-4-(3-(Diethylamino)-2-hydroxypropyl)-17,21-dihydroxyajmalanium
• 33774-52-6 (Tartrate)
• Ajmalanium, 4-(3-(diethylamino)-2-hydroxypropyl)-17,21-dihydroxy-, (17R,21-alpha)-

• Inchi： 1S/C27H42N3O3/c1-5-17-18-12-21-24-27(19-10-8-9-11-20(19)28(24)4)13-22(23(18)25(27)32)30(21,26(17)33)15-16(31)14-29(6-2)7-3/h8-11,16-18,21-26,31-33H,5-7,12-15H2,1-4H3/q+1/t16?,17-,18-,21?,22-,23-,24-,25+,26+,27?,30?/m0/s1
• InChI Key： IXLGLCQSNUMEGQ-ZMWZWSIBSA-N
• SMILES： O[C@H]1C23C4C=CC=CC=4N(C)[C@H]2C2C[C@H]4[C@H](CC)[C@H]([N+]2(CC(CN(CC)CC)O)[C@@H](C3)[C@H]41)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 763
• Topological Polar Surface Area: 67.2
• XLogP3: 2